Cas no 19840-46-1 (5-Chloro-6-hydroxynicotinonitrile)

• Product Name: 5-Chloro-6-hydroxynicotinonitrile
• CAS No: 19840-46-1
• MF: C₆H₃ClN₂O
• MW: 154.553819894791
• MDL: MFCD18384905
• CID: 123800
• PubChem ID: 30772119
• Update Time: 2025-09-17

5-Chloro-6-hydroxynicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-6-hydroxynicotinonitrile
• 3-Pyridinecarbonitrile,5-chloro-1,6-dihydro-6-oxo-
• 5-Chloro-1,6-dihydro-6-oxo-3-pyridinecarbonitrile
• 5-chloro-6-hydroxypyridine-3-carbonitrile
• 5-Chloro-6-hydroxy-3-pyridinecarbonitrile
• 5-chloro-6-oxo-1,6-dihydropyridine-3-carbonitrile
• 5-chloro-6-oxo-1H-pyridine-3-carbonitrile
• SBB087037
• FCH888147
• RP10109
• OR303815
• AX8107280
• X3336
• A813986
• 840C461
• MFCD11100240
• 2,3,4,6-TETRA-O-ACETYL-ALPHA-D-GALACTOPYRANOSYLCHLORIDE
• 19840-46-1
• SB52543
• C73769
• CS-0005570
• FT-0681072
• AKOS005072505
• AC-25159
• DTXSID30652733
• J-517375
• GC-0740
• 3-Pyridinecarbonitrile, 5-chloro-1,6-dihydro-6-oxo-
• DB-065967

• MDL： MFCD18384905
• Inchi： 1S/C6H3ClN2O/c7-5-1-4(2-8)3-9-6(5)10/h1,3H,(H,9,10)
• InChI Key： QIZPRLXDVKDBRQ-UHFFFAOYSA-N
• SMILES： ClC1C(NC=C(C#N)C=1)=O

Computed Properties

• Exact Mass: 153.99300
• Monoisotopic Mass: 153.993
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 52.9

Experimental Properties

• Melting Point: 242-244°
• PSA: 56.91000
• LogP: 1.31228

5-Chloro-6-hydroxynicotinonitrile Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles